molecular formula C24H19ClN2O3S B5966013 N~2~-(4-chlorophenyl)-N~1~-2-naphthyl-N~2~-(phenylsulfonyl)glycinamide

N~2~-(4-chlorophenyl)-N~1~-2-naphthyl-N~2~-(phenylsulfonyl)glycinamide

Cat. No. B5966013
M. Wt: 450.9 g/mol
InChI Key: PRSCQUXSMQCTLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N~2~-(4-chlorophenyl)-N~1~-2-naphthyl-N~2~-(phenylsulfonyl)glycinamide, commonly known as CNQX, is a potent and selective antagonist of the AMPA subtype of glutamate receptors. It is widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

CNQX binds to the AMPA receptor and blocks the ion channel, preventing the influx of calcium ions into the cell. This inhibition of calcium influx leads to a decrease in synaptic transmission and a reduction in excitatory neurotransmission.
Biochemical and Physiological Effects:
CNQX has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the induction of long-term potentiation (LTP) in the hippocampus, which is thought to be involved in learning and memory. CNQX has also been shown to reduce the severity of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNQX is its high selectivity for the AMPA receptor, which allows for specific modulation of this receptor subtype. However, CNQX also has some limitations, including its relatively short half-life and its potential for off-target effects.

Future Directions

There are several future directions for research involving CNQX. One area of interest is the development of more potent and selective AMPA receptor antagonists. Another area of research is the investigation of the role of AMPA receptors in other neurological disorders, such as Parkinson's disease and Huntington's disease. Finally, the use of CNQX in combination with other drugs or therapies may provide new insights into the treatment of neurological disorders.

Synthesis Methods

The synthesis of CNQX involves the condensation of 2-naphthylamine, p-chloroaniline, and phenylsulfonyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with glycine anhydride to yield CNQX.

Scientific Research Applications

CNQX has been extensively used in scientific research to study the role of AMPA receptors in synaptic plasticity, learning, and memory. It has also been used to investigate the involvement of AMPA receptors in various neurological disorders such as epilepsy, stroke, and Alzheimer's disease.

properties

IUPAC Name

2-[N-(benzenesulfonyl)-4-chloroanilino]-N-naphthalen-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H19ClN2O3S/c25-20-11-14-22(15-12-20)27(31(29,30)23-8-2-1-3-9-23)17-24(28)26-21-13-10-18-6-4-5-7-19(18)16-21/h1-16H,17H2,(H,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PRSCQUXSMQCTLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC3=CC=CC=C3C=C2)C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H19ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

450.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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